Cas no 2229368-11-8 (4-(1-benzofuran-5-yl)-1H-pyrazole)

• Product Name: 4-(1-benzofuran-5-yl)-1H-pyrazole
• CAS No: 2229368-11-8
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 6228879
• PubChem ID: 67416224
• Update Time: 2025-10-31

4-(1-benzofuran-5-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzofuran-5-yl)-1H-pyrazole
• SCHEMBL2458435
• 2229368-11-8
• EN300-1740937

• Inchi： 1S/C11H8N2O/c1-2-11-9(3-4-14-11)5-8(1)10-6-12-13-7-10/h1-7H,(H,12,13)
• InChI Key： DMGMUNIKGHRSBS-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C=CC1=2)C1C=NNC=1

Computed Properties

• Exact Mass: 184.063662883g/mol
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-(1-benzofuran-5-yl)-1H-pyrazole

Exploring 4-(1-benzofuran-5-yl)-1H-pyrazole (CAS No. 2229368-11-8): A Versatile Heterocyclic Compound in Modern Research

The compound 4-(1-benzofuran-5-yl)-1H-pyrazole (CAS No. 2229368-11-8) is a fascinating heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features combining a benzofuran moiety and a pyrazole ring, this compound offers a rich platform for chemical modifications and biological activity exploration. Researchers are particularly interested in its potential as a scaffold for drug discovery, given the well-documented pharmacological properties of both benzofuran and pyrazole derivatives in literature.

Recent studies highlight the growing importance of heterocyclic compounds in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammation. The 4-(1-benzofuran-5-yl)-1H-pyrazole structure has shown promising interactions with various biological targets, making it a subject of intense investigation in medicinal chemistry. Its molecular architecture allows for diverse substitutions, enabling scientists to fine-tune properties like solubility, bioavailability, and target specificity – key considerations in modern drug design and development.

Beyond pharmaceutical applications, CAS 2229368-11-8 has emerged as a valuable building block in materials science. The conjugated system present in this compound makes it interesting for organic electronics applications, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic materials. This dual potential in both life sciences and advanced materials exemplifies the compound's versatility and explains why it frequently appears in patent literature and academic publications.

The synthesis of 4-(1-benzofuran-5-yl)-1H-pyrazole typically involves multi-step organic reactions that showcase modern synthetic methodologies. Current research focuses on developing more efficient and sustainable preparation routes, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise structural confirmation and purity assessment.

As the scientific community continues to explore benzofuran-pyrazole hybrids, safety and environmental considerations remain paramount. While CAS 2229368-11-8 is not classified as hazardous under current regulations, proper handling protocols are always recommended for research-scale quantities. The compound's stability profile and degradation pathways are active areas of investigation, particularly for potential pharmaceutical applications where comprehensive safety data is essential.

Looking ahead, 4-(1-benzofuran-5-yl)-1H-pyrazole represents an exciting case study in structure-activity relationship research. Its modular nature allows for systematic exploration of how specific structural modifications influence biological activity or material properties. This approach is particularly valuable in the era of computational chemistry and AI-assisted drug discovery, where predictive modeling can guide synthetic efforts toward the most promising derivatives.

The commercial availability of CAS 2229368-11-8 from specialty chemical suppliers has facilitated broader research into its applications. However, researchers should verify the compound's specifications and purity requirements for their particular applications, as these factors can significantly impact experimental outcomes. The growing body of literature on this compound and its analogs suggests that it will remain an important research target in the coming years.

From a regulatory perspective, 4-(1-benzofuran-5-yl)-1H-pyrazole currently falls outside controlled substance categories, making it accessible for legitimate research purposes. However, scientists working with this compound should stay informed about evolving regulations, particularly in jurisdictions with strict controls on novel chemical entities. Proper documentation and transparent research practices are essential when working with such specialized compounds.

In conclusion, 4-(1-benzofuran-5-yl)-1H-pyrazole (CAS No. 2229368-11-8) exemplifies the innovation potential at the intersection of traditional heterocyclic chemistry and modern research methodologies. Its dual relevance to pharmaceutical development and advanced materials science ensures continued interest from both academic and industrial research communities. As synthetic techniques advance and biological screening methods become more sophisticated, we can anticipate new discoveries that will further elucidate this compound's full potential.